Cas no 210832-64-7 (L-Glutaminyl-L-cysteinyl-L-alanyl-L-lysine)
210832-64-7 structure
Product Name:L-Glutaminyl-L-cysteinyl-L-alanyl-L-lysine
CAS No:210832-64-7
MF:C17H32N6O6S
MW:448.537582397461
CID:2847038
PubChem ID:71357139
Update Time:2025-04-21
L-Glutaminyl-L-cysteinyl-L-alanyl-L-lysine Chemical and Physical Properties
Names and Identifiers
-
- L-Glutaminyl-L-cysteinyl-L-alanyl-L-lysine
- DTXSID60781227
- 210832-64-7
-
- Inchi: 1S/C17H32N6O6S/c1-9(14(25)22-11(17(28)29)4-2-3-7-18)21-16(27)12(8-30)23-15(26)10(19)5-6-13(20)24/h9-12,30H,2-8,18-19H2,1H3,(H2,20,24)(H,21,27)(H,22,25)(H,23,26)(H,28,29)/t9-,10-,11-,12-/m0/s1
- InChI Key: BAYOYDXUFHYYLD-BJDJZHNGSA-N
- SMILES: SC[C@@H](C(N[C@@H](C)C(N[C@H](C(=O)O)CCCCN)=O)=O)NC([C@H](CCC(N)=O)N)=O
Computed Properties
- Exact Mass: 448.21040394Da
- Monoisotopic Mass: 448.21040394Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 8
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 30
- Rotatable Bond Count: 15
- Complexity: 620
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -5.2
- Topological Polar Surface Area: 221Ų
L-Glutaminyl-L-cysteinyl-L-alanyl-L-lysine Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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